Cas no 852138-37-5 (N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl-4-(trifluoromethyl)benzamide)

• Product Name: N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl-4-(trifluoromethyl)benzamide
• CAS No: 852138-37-5
• MF: C₂₁H₁₉F₃N₂O
• MW: 372.383575677872
• CID: 6251913
• PubChem ID: 4215770
• Update Time: 2025-06-08

N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl-4-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl-4-(trifluoromethyl)benzamide
• N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]-4-(trifluoromethyl)benzamide
• IDI1_027498
• AKOS024592051
• HMS1500D18
• N-((2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl)-4-(trifluoromethyl)benzamide
• ChemDiv3_009588
• 852138-37-5
• F0651-0322
• N-(6,7,8,9-tetrahydro-5H-carbazol-3-ylmethyl)-4-(trifluoromethyl)benzamide

• Inchi： 1S/C21H19F3N2O/c22-21(23,24)15-8-6-14(7-9-15)20(27)25-12-13-5-10-19-17(11-13)16-3-1-2-4-18(16)26-19/h5-11,26H,1-4,12H2,(H,25,27)
• InChI Key： LXSNIFQTLJXOEH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(NCC1C=CC2=C(C=1)C1CCCCC=1N2)=O)(F)F

Computed Properties

• Exact Mass: 372.14494772g/mol
• Monoisotopic Mass: 372.14494772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 44.9Ų

Additional information on N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl-4-(trifluoromethyl)benzamide

Introduction to N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl-4-(trifluoromethyl)benzamide (CAS No. 852138-37-5)

N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl-4-(trifluoromethyl)benzamide (CAS No. 852138-37-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, exhibits promising properties that make it a valuable candidate for further research and development in drug discovery.

The molecular framework of N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl-4-(trifluoromethyl)benzamide incorporates a carbazole moiety, which is well-documented for its biological activity and potential therapeutic applications. Carbazole derivatives have been extensively studied due to their role in various pharmacological mechanisms, including anti-inflammatory, antioxidant, and anticancer properties. The presence of the trifluoromethyl group further enhances the compound's pharmacokinetic profile by increasing lipophilicity and metabolic stability.

In recent years, there has been a surge in research focusing on the development of novel compounds with enhanced binding affinity and selectivity. N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl-4-(trifluoromethyl)benzamide has been identified as a compound with such potential. Its unique structural features suggest that it may interact with biological targets in a manner that could lead to the development of new therapeutic agents. This has prompted scientists to explore its potential in various disease models and to investigate its mechanism of action.

The synthesis of N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl-4-(trifluoromethyl)benzamide involves a series of well-established organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the functionalization of the carbazole core, followed by the introduction of the benzamide moiety. The strategic placement of the trifluoromethyl group requires precise control over reaction conditions to ensure high yield and purity.

The pharmacological properties of N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl-4-(trifluoromethyl)benzamide have been the subject of numerous preclinical studies. These studies have revealed intriguing insights into its potential therapeutic applications. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in cancer progression. Additionally, its ability to modulate inflammatory pathways has been observed in in vitro assays.

The role of computational chemistry in the study of N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl-4-(trifluoromethyl)benzamide cannot be overstated. Advanced computational methods have enabled researchers to predict the compound's behavior in biological systems with remarkable accuracy. This has not only accelerated the drug discovery process but also provided valuable insights into its potential interactions with biological targets. Such simulations have been instrumental in guiding experimental design and optimizing lead compounds.

In conclusion, N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl-4-(trifluoromethyl)benzamide (CAS No. 852138-37-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a compelling candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.